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Compound of Interest

Compound Name: 4-Nonylphenol-d5

Cat. No.: B6595583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Nonylphenol-d5. It is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and environmental analysis. This

document includes tabulated quantitative data, a detailed experimental protocol for its use as

an internal standard, and visualizations of its signaling pathway and experimental workflow.

Core Physicochemical Data
4-Nonylphenol-d5 is the deuterated form of 4-Nonylphenol, a well-known endocrine-disrupting

chemical.[1][2][3] Due to its structural similarity to 4-Nonylphenol, its primary application is as

an internal standard for accurate quantification in various analytical methods, such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry

(LC-MS).[3]

While specific experimental data for the physicochemical properties of 4-Nonylphenol-d5 are

not readily available, the properties are presumed to be very similar to its non-deuterated

counterpart, 4-Nonylphenol. The following tables summarize the available quantitative data for

both compounds.

Table 1: Physicochemical Properties of 4-Nonylphenol-d5
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Property Value Source

CAS Number 358730-95-7 [4]

Molecular Formula C₁₅H₁₉D₅O [2]

Molecular Weight (Computed) 225.38 g/mol [4]

Exact Mass (Computed) 225.214099115 Da [4]

IUPAC Name
1,2,4,5-tetradeuterio-3-

deuteriooxy-6-nonylbenzene
[4]

Table 2: Physicochemical Properties of 4-Nonylphenol (Non-deuterated)

Property Value Source

CAS Number

25154-52-3 (mixture of

isomers), 104-40-5 (4-n-

Nonylphenol)

[5]

Molecular Formula C₁₅H₂₄O [6]

Molecular Weight 220.35 g/mol [6]

Physical Appearance Pale yellow, viscous liquid [5][6]

Melting Point -8 to 2 °C (mixture of isomers) [5]

Boiling Point
293 to 297 °C (mixture of

isomers)
[5]

Water Solubility 6 mg/L at pH 7 [5]

Density 0.953 g/cm³ [5]

LogP (Octanol-Water Partition

Coefficient)
5.76 [6]

Endocrine Disrupting Signaling Pathway
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4-Nonylphenol is recognized as an endocrine disruptor due to its ability to mimic the natural

hormone 17β-estradiol.[5] It exerts its estrogenic effects by binding to estrogen receptors,

primarily Estrogen Receptor Alpha (ERα) and Estrogen Receptor Beta (ERβ).[5] This

interaction can trigger downstream cellular responses that are normally regulated by estrogen,

potentially leading to adverse health effects.[7][8] 4-Nonylphenol has also been found to act as

an agonist of the G Protein-Coupled Estrogen Receptor (GPER), also known as GPR30.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 4-Nonylphenol-D5|CAS 358730-95-7|DC Chemicals [dcchemicals.com]

3. medchemexpress.com [medchemexpress.com]

4. 4-N-Nonylphenol-2,3,5,6-D4,OD | C15H24O | CID 90472216 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Nonylphenol - Wikipedia [en.wikipedia.org]

6. 4-Nonylphenol | C15H24O | CID 1752 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Disturbing Effects of Chronic Low-dose 4-Nonylphenol exposing on Gonadal Weight and
Reproductive Outcome over One-generation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of 4-Nonylphenol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595583#physicochemical-properties-of-4-
nonylphenol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

